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Compound of Interest

2-bromo-N-methyl-N-
Compound Name:
phenylacetamide

cat. No.: B1328926

This document provides comprehensive guidance on the proper disposal procedures for 2-
bromo-N-methyl-N-phenylacetamide, ensuring the safety of laboratory personnel and
compliance with environmental regulations. As a halogenated organic compound, this
substance requires disposal as hazardous waste.

Immediate Safety and Disposal Protocol

The primary and mandatory route for the disposal of 2-bromo-N-methyl-N-phenylacetamide
is through your institution's Environmental Health and Safety (EHS) office for collection and
subsequent disposal by a licensed hazardous waste contractor.[1] On-site treatment of this
chemical is not recommended.

Key Hazard Information:

2-bromo-N-methyl-N-phenylacetamide is classified as acutely toxic if swallowed and must be
handled with care.[2] Adherence to safety protocols is critical during handling and disposal.
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Identifier

Information

Chemical Name

2-bromo-N-methyl-N-phenylacetamide

CAS Number 29182-97-6
Molecular Formula CoH10BrNO
Physical Form Solid

GHS Pictogram

GHSO06 (Skull and Crossbones)

Signal Word

Danger[2]

Hazard Class

Acute Toxicity 3 (Oral)[2]

Hazard Statement

H301: Toxic if swallowed[2]

Precautionary Statement

P501: Dispose of contents/container to an
approved waste disposal plant[2][3][4][5][6][7]

Waste Classification

Halogenated Organic Hazardous Waste[8]

Experimental Protocols: Step-by-Step Disposal

Procedure

This protocol outlines the necessary steps for the safe segregation, collection, storage, and

disposal of 2-bromo-N-methyl-N-phenylacetamide waste.

1. Personal Protective Equipment (PPE)

Before handling the chemical or its waste, ensure you are wearing appropriate PPE:

N

Gloves: Double nitrile or Viton gloves.

Eye Protection: Chemical splash goggles.

. Waste Segregation and Collection

Protective Clothing: A fully-buttoned lab coat.[3]
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Proper segregation is crucial to prevent dangerous reactions and ensure compliant disposal.

Identify as Halogenated Waste: As a brominated organic compound, 2-bromo-N-methyl-N-
phenylacetamide must be categorized as halogenated organic waste.[8]

Designated Waste Container: Collect all waste containing this chemical in a dedicated, leak-
proof container made of a compatible material such as polyethylene.

Avoid Mixing:

o Do NOT mix with non-halogenated organic waste. Keeping these waste streams separate
can reduce disposal costs.[9][10]

o Do NOT mix with incompatible materials such as acids, bases, metals, or oxidizing agents
in the same waste container.[11]

Container Management: Keep the waste container securely closed except when adding
waste.[9][12]

. Labeling

Accurate labeling of waste containers is a critical safety and regulatory requirement.

Affix a "Hazardous Waste" Tag: As soon as the first drop of waste is added, the container
must be labeled with a university or company-approved hazardous waste tag.[9][12]

Complete Chemical Name: Clearly write the full chemical name, "2-bromo-N-methyl-N-
phenylacetamide,” on the label. Do not use abbreviations or chemical formulas.[12]

Identify Constituents: List all chemical constituents and their approximate percentages on the
tag.[9]

Hazard Identification: Check the applicable hazard boxes on the tag (e.g., Toxic).[9]

. Storage

Safe interim storage of the waste container is essential to prevent accidents.
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» Designated Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) within the laboratory.[9]

» Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak.[11][9]

e Ventilation: Store containers in a cool, dry, and well-ventilated area, such as under a fume
hood designed for chemical storage.

« Visibility: Ensure the hazardous waste tag is clearly visible at all times.[9]
5. Request for Disposal

o Contact EHS: Once the container is three-quarters full, or as per your institution's policy,
request a waste collection from your Environmental Health and Safety (EHS) department.[9]

» Final Disposal Method: The waste will be handled by a licensed contractor for disposal,
typically via controlled incineration at a regulated hazardous waste facility.[8][13]

» Prohibition: Never dispose of 2-bromo-N-methyl-N-phenylacetamide or any halogenated
solvent down the drain.[11]

Mandatory Visualization: Disposal Workflow

The following diagram illustrates the procedural flow for the proper disposal of 2-bromo-N-
methyl-N-phenylacetamide.
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Caption: Disposal workflow for 2-bromo-N-methyl-N-phenylacetamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b1328926?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Proper_Disposal_of_R_2_Bromo_1_phenylethanol_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/34495
https://pubchem.ncbi.nlm.nih.gov/compound/34495
https://aksci.com/sds/2957AB_SDS.pdf
https://www.echemi.com/sds/2-bromo-n-methylacetamide-pd180727111560.html
https://www.tcichemicals.com/IN/en/p/B6588
https://www.tcichemicals.com/IN/en/p/B6588
https://www.sigmaaldrich.com/US/en/sds/aldrich/397237
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-N-methylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Bromo-N-methylacetamide
https://www.bucknell.edu/sites/default/files/offices_resources/environmental_health_safety/hazardouswastesegregation.pdf
https://campusoperations.temple.edu/sites/campusoperations/files/documents/EHRS/Waste_Management/Halogenated%20Solvents%20In%20Labs.pdf
https://ehs.cornell.edu/book/export/html/1312
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.chemicalbook.com/msds/5504-92-7.pdf
https://www.benchchem.com/product/b1328926#2-bromo-n-methyl-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b1328926#2-bromo-n-methyl-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b1328926#2-bromo-n-methyl-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/product/b1328926#2-bromo-n-methyl-n-phenylacetamide-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1328926?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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